Cas no 32830-01-6 (4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one)

4-Amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one is a modified nucleoside derivative with potential applications in nucleic acid chemistry and medicinal research. Its unique anhydropentofuranosyl backbone distinguishes it from conventional nucleosides, offering enhanced stability and altered conformational properties. The presence of the 4-amino group on the pyrimidin-2(1H)-one ring provides a reactive site for further functionalization, making it a versatile intermediate for synthesizing nucleoside analogs. This compound may be of interest in the development of antiviral or anticancer agents due to its structural similarity to biologically active nucleosides. Its synthetic utility lies in its ability to serve as a scaffold for designing novel therapeutic candidates or probes for studying nucleic acid interactions.
4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one structure
32830-01-6 structure
Product Name:4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one
CAS No:32830-01-6
MF:C9H11N3O4
MW:225.201341867447
CID:917322
PubChem ID:13245507
Update Time:2025-11-01

4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one
    • 4-amino-1-(7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl)pyrimidin-2-one
    • 2',5'-Anhydroarabinosylcytosine
    • AC1L8WJW
    • NSC340843
    • 32830-01-6
    • 4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]pyrimidin-2-one
    • EN300-6744223
    • 4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one
    • Inchi: 1S/C9H11N3O4/c10-5-1-2-12(9(14)11-5)8-7-6(13)4(16-8)3-15-7/h1-2,4,6-8,13H,3H2,(H2,10,11,14)/t4-,6-,7+,8-/m1/s1
    • InChI Key: KFZNTIYBDGWGGU-CCXZUQQUSA-N
    • SMILES: O1[C@H]([C@@H]2[C@@H]([C@H]1CO2)O)N1C(N=C(C=C1)N)=O

Computed Properties

  • Exact Mass: 225.07503
  • Monoisotopic Mass: 225.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • PSA: 97.38
  • LogP: -0.93620

4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one Pricemore >>

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(CAS:32830-01-6)Cytarabine Impurity
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(CAS:32830-01-6)Cytarabine Impurity
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